3-keto-5,10-epoxy-nor-19-methylandrostane-17-acetate
3-keto-5,10-epoxy-nor-19-methylandrostane-17-acetate
Brand Name:
Vulcanchem
CAS No.:
124831-98-7
VCID:
VC0050911
InChI:
InChI=1S/C20H28O4/c1-12(21)23-17-4-3-15-14-6-9-19-11-13(22)5-10-20(19,24-19)16(14)7-8-18(15,17)2/h14-17H,3-11H2,1-2H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC45C3(O4)CCC(=O)C5)C
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
3-keto-5,10-epoxy-nor-19-methylandrostane-17-acetate
CAS No.: 124831-98-7
Main Products
VCID: VC0050911
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
CAS No. | 124831-98-7 |
---|---|
Product Name | 3-keto-5,10-epoxy-nor-19-methylandrostane-17-acetate |
Molecular Formula | C20H28O4 |
Molecular Weight | 332.4 g/mol |
IUPAC Name | [(1S,2S,5S,6S,9S,10S,13S)-5-methyl-15-oxo-18-oxapentacyclo[11.4.1.01,13.02,10.05,9]octadecan-6-yl] acetate |
Standard InChI | InChI=1S/C20H28O4/c1-12(21)23-17-4-3-15-14-6-9-19-11-13(22)5-10-20(19,24-19)16(14)7-8-18(15,17)2/h14-17H,3-11H2,1-2H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1 |
Standard InChIKey | KEMFSPTYPOTLGN-RBZZARIASA-N |
Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@]45[C@]3(O4)CCC(=O)C5)C |
SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC45C3(O4)CCC(=O)C5)C |
Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC45C3(O4)CCC(=O)C5)C |
Synonyms | 3-keto-5,10-epoxy-nor-19-methylandrostane-17-acetate keto-epoxy-Me-androstane acetate |
PubChem Compound | 14409782 |
Last Modified | Nov 11 2021 |
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